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Compound of Interest

Compound Name: ACT-660602

Cat. No.: B10830965 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This document provides a comprehensive overview of the recommended procedures for the

proper disposal of ACT-660602, a potent and selective antagonist of the chemokine receptor

CXCR3. Adherence to these guidelines is essential for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Disclaimer: This document provides general guidance. Always consult the specific Safety Data

Sheet (SDS) for ACT-660602 provided by the manufacturer and follow all applicable federal,

state, and local regulations. An official SDS for ACT-660602 was not publicly available at the

time of this writing. The following procedures are based on best practices for the disposal of

non-acutely toxic chemical waste in a laboratory setting.

Key Chemical and Safety Data
The following table summarizes general data pertinent to the handling and disposal of

laboratory chemicals. Specific values for ACT-660602 should be obtained from the

manufacturer's Safety Data Sheet.
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Data Point General Information

Chemical Name ACT-660602

Synonyms CXCR3 Antagonist

Chemical Formula Not Publicly Available

Molecular Weight Not Publicly Available

Physical State Solid

Solubility Soluble in DMSO

Known Hazards

Specific hazards are not publicly available.

Assume the compound is harmful if swallowed,

causes skin irritation, and causes serious eye

irritation until an official SDS is consulted.

Personal Protective Equipment (PPE)
Nitrile gloves, safety glasses with side shields,

lab coat.

Disposal Workflow
The proper disposal of ACT-660602, like any laboratory chemical, follows a structured workflow

to ensure safety and compliance. The diagram below illustrates the key steps in this process.
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Figure 1. General workflow for the proper disposal of ACT-660602.

Step-by-Step Disposal Procedures
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The following steps provide a detailed guide for the proper disposal of ACT-660602 waste.

1. Personal Protective Equipment (PPE): Before handling any chemical waste, ensure you are

wearing the appropriate PPE, including but not limited to:

Nitrile gloves (double-gloving is recommended)

Safety glasses with side shields or goggles

A flame-resistant lab coat

2. Waste Segregation:

Solid Waste: Collect all solid waste contaminated with ACT-660602, such as unused

compound, contaminated personal protective equipment (gloves, weigh boats, etc.), and

absorbent materials from spill cleanups, in a designated, properly labeled hazardous waste

container.

Liquid Waste: Collect all liquid waste containing ACT-660602, including unused solutions

and solvent rinses, in a separate, compatible, and clearly labeled hazardous waste

container. Do not mix with other incompatible waste streams.

3. Waste Container Management:

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name (ACT-660602), and the primary hazards (e.g., "Flammable," "Toxic").

Closure: Keep waste containers securely closed at all times, except when adding waste.

Compatibility: Ensure the waste container material is compatible with the chemical waste

being collected.

4. Storage:

Store hazardous waste containers in a designated, well-ventilated, and secure area.

Use secondary containment (e.g., a larger, chemically resistant bin) to prevent the spread of

material in case of a leak.
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5. Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Never dispose of ACT-660602 down the drain or in the regular trash.

Experimental Protocols Referenced
The disposal procedures outlined above are based on standard laboratory safety protocols and

do not stem from specific experimental results. The core principle is the containment and

proper disposal of a potentially hazardous chemical in accordance with institutional and

regulatory guidelines. The biological activity of ACT-660602 as a CXCR3 antagonist, while

central to its research use, does not alter the fundamental procedures for its chemical disposal.

The primary consideration for disposal is the chemical's unknown hazard profile, necessitating

cautious handling and disposal as hazardous waste.

To cite this document: BenchChem. [Proper Disposal of ACT-660602: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830965#act-660602-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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